Cas no 40575-42-6 (1-Octen-4-ol)

• Product Name: 1-Octen-4-ol
• CAS No: 40575-42-6
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD00021943
• CID: 89431
• PubChem ID: 142471
• Update Time: 2025-11-02

1-Octen-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Octen-4-ol
• oct-1-en-4-ol
• 1-octene-4-ol
• Butyl-allyl-carbinol
• NSC-244902
• NSC 244902
• 40575-42-6
• DTXSID801347289
• AKOS027327399
• Allyl n-butyl carbinol
• AS-56499
• (2e)-octen-4-ol
• MFCD00021943
• NSC244902
• CS-0452194
• SCHEMBL173556

• MDL： MFCD00021943
• Inchi： 1S/C8H16O/c1-3-5-7-8(9)6-4-2/h4,8-9H,2-3,5-7H2,1H3
• InChI Key： UZGCMRVEDHLBGY-UHFFFAOYSA-N
• SMILES： OC(CC=C)CCCC

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 69
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: liquid
• Density: 0,83 g/cm3
• Melting Point: -31.5°C (estimate)
• Boiling Point: 202.67°C (estimate)
• Flash Point: 67.2±8.6 °C
• Refractive Index: 1.4359 (estimate)
• PSA: 20.23000
• LogP: 2.11360
• Solubility: Not determined
• Vapor Pressure: 0.3±0.7 mmHg at 25°C

1-Octen-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Octen-4-ol

Research Brief on 1-Octen-4-ol (CAS: 40575-42-6) in Chemical and Biomedical Applications

1-Octen-4-ol (CAS: 40575-42-6) is a volatile organic compound with significant applications in the chemical, pharmaceutical, and biomedical fields. Recent studies have highlighted its role as a flavor and fragrance ingredient, as well as its potential therapeutic properties. This research brief synthesizes the latest findings on 1-Octen-4-ol, focusing on its chemical properties, biological activities, and emerging applications in drug development and biotechnology.

Recent investigations into 1-Octen-4-ol have revealed its antimicrobial and antifungal properties, making it a candidate for novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against drug-resistant bacterial strains, particularly in biofilm disruption. The compound's mechanism of action involves membrane permeability alteration, which is distinct from traditional antibiotics, suggesting potential for combination therapies.

In the field of chemical synthesis, advancements have been made in the production of 1-Octen-4-ol through biocatalytic methods. Researchers at MIT developed an engineered enzyme system in 2024 that improves yield and purity while reducing environmental impact compared to conventional chemical synthesis routes. This innovation addresses previous challenges in scaling up production for industrial applications.

The compound's role in neuroscience research has gained attention following discoveries about its interaction with olfactory receptors. Studies indicate that 1-Octen-4-ol may modulate neurotransmitter release through specific receptor binding, opening new avenues for neurological disorder research. Clinical trials are currently exploring its potential in managing neurodegenerative conditions, with preliminary results expected in late 2024.

From a safety and regulatory perspective, recent toxicological assessments have confirmed the compound's low toxicity profile at therapeutic concentrations. However, researchers emphasize the need for further pharmacokinetic studies to fully understand its metabolism and potential drug interactions. The FDA has granted 1-Octen-4-ol GRAS (Generally Recognized As Safe) status for specific applications, facilitating its use in pharmaceutical formulations.

Looking forward, the most promising applications of 1-Octen-4-ol appear to be in antimicrobial coatings for medical devices and as a lead compound for developing new classes of antifungal medications. Several pharmaceutical companies have included derivatives of 1-Octen-4-ol in their developmental pipelines, with Phase I clinical trials anticipated to begin in 2025. The compound's versatility and relatively simple structure make it an attractive target for structural modification and optimization.